Cas no 342382-26-7 (4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid)

• Product Name: 4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid
• CAS No: 342382-26-7
• MF: C₁₆H₁₁NO₃S₂
• MW: 329.393441438675
• CID: 3079159
• PubChem ID: 1082747
• Update Time: 2025-09-27

4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-[(thien-2-ylcarbonyl)amino]thiophene-3-carboxylic acid
• 4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid
• CS-0221782
• Z55175745
• 4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylicacid
• BAS 06105482
• SNA38226
• G21075
• SR-01000365233-1
• 4-phenyl-2-[(2-thienylcarbonyl)amino]-3-thiophenecarboxylic acid
• 4-phenyl-2-(thiophene-2-carbonylamino)thiophene-3-carboxylic acid
• SR-01000365233
• AKOS000676287
• 342382-26-7
• Oprea1_311871
• AE-848/13196144
• EN300-10002

• Inchi： 1S/C16H11NO3S2/c18-14(12-7-4-8-21-12)17-15-13(16(19)20)11(9-22-15)10-5-2-1-3-6-10/h1-9H,(H,17,18)(H,19,20)
• InChI Key： DLBBXJQPKIEORI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)O)=C1NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 329.01803556Da
• Monoisotopic Mass: 329.01803556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid

Introduction to 4-Phenyl-2-(Thiophene-2-Amido)thiophene-3-Carboxylic Acid (CAS No. 342382-26-7)

4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid (CAS No. 342382-26-7) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid is composed of a thiophene core linked to a phenyl group and an amide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The structural versatility of 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid allows for the synthesis of a wide range of derivatives with enhanced biological activities. Researchers have explored various modifications to the thiophene core and the amide functional group to optimize the compound's pharmacological properties. For instance, substituting different aryl groups on the thiophene ring or introducing additional functional groups on the amide moiety can significantly enhance the compound's potency and selectivity.

The solubility and stability of 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid are crucial factors for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. However, efforts are ongoing to improve its aqueous solubility through techniques such as salt formation, prodrug synthesis, and nanoparticle formulation. These approaches aim to enhance the bioavailability and therapeutic efficacy of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing to phase II trials, where the compound's therapeutic potential will be further assessed in larger patient populations.

In conclusion, 4-Phenyl-2-(thiophene-2-amido)thiophene-3-carboxylic acid (CAS No. 342382-26-7) represents a promising lead compound in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds great promise for improving patient outcomes in various clinical settings.